Cas no 1343269-10-2 (1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl-)

• Product Name: 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl-
• CAS No: 1343269-10-2
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5917341
• PubChem ID: 62725726
• Update Time: 2025-05-30

1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl-
• n-Ethyl-4-methoxy-2,2-dimethylbutan-1-amine
• EN300-800482
• 1343269-10-2
• CS-0276062
• AKOS012018503
• ethyl(4-methoxy-2,2-dimethylbutyl)amine

• Inchi： 1S/C9H21NO/c1-5-10-8-9(2,3)6-7-11-4/h10H,5-8H2,1-4H3
• InChI Key： TXDUMJFHLJFCQK-UHFFFAOYSA-N
• SMILES： C(NCC)C(C)(C)CCOC

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.828±0.06 g/cm3(Predicted)
• Boiling Point: 196.8±23.0 °C(Predicted)
• pka: 10.60±0.38(Predicted)

Additional information on 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl-

Recent Advances in the Study of 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl- (CAS: 1343269-10-2)

The compound 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl-, with the CAS number 1343269-10-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a combination of catalytic hydrogenation and chiral resolution techniques to achieve high enantiomeric purity, which is critical for its potential use in drug development. This advancement addresses previous challenges in large-scale synthesis and opens new avenues for industrial applications.

In addition to synthetic improvements, recent pharmacological studies have explored the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro and in vivo experiments suggest that 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl- exhibits modulatory effects on neurotransmitter receptors, particularly those involved in dopamine and serotonin pathways. These findings, reported in Neuropharmacology (2024), indicate potential applications in treating neurological disorders such as depression and Parkinson's disease. However, further clinical trials are necessary to validate these effects and assess safety profiles.

Another significant development is the exploration of the compound's anti-inflammatory properties. A recent study in the European Journal of Pharmacology (2023) demonstrated that 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl- inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These results suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis. The study also highlighted the need for structure-activity relationship (SAR) studies to optimize its efficacy and reduce potential side effects.

Despite these promising findings, challenges remain in the development of 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also investigating the compound's potential synergies with existing drugs to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the recent advancements in the study of 1-Butanamine, N-ethyl-4-methoxy-2,2-dimethyl- (CAS: 1343269-10-2) highlight its multifaceted potential in drug development. From improved synthetic methods to promising pharmacological properties, this compound represents a valuable candidate for further investigation. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential in various medical fields.